![molecular formula C13H18N2O2 B7585557 N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide](/img/structure/B7585557.png)
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide, also known as ABT-639, is a selective T-type calcium channel blocker. It was first developed by Abbott Laboratories in 2009 as a potential treatment for pain and epilepsy. The compound has since been extensively studied for its biochemical and physiological effects, as well as its potential applications in scientific research.
Mechanism of Action
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide selectively blocks T-type calcium channels, which are involved in the regulation of neuronal excitability and neurotransmitter release. By blocking these channels, this compound can reduce the activity of neurons and decrease the release of neurotransmitters, leading to a range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain in animal models, suggesting its potential as a pain treatment. This compound has also been shown to have anticonvulsant effects, suggesting its potential as a treatment for epilepsy. In addition, this compound has been shown to have effects on synaptic plasticity, which could have implications for learning and memory.
Advantages and Limitations for Lab Experiments
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has several advantages for lab experiments. It is readily available and has been extensively studied, making it a reliable tool for researchers. However, this compound is a selective T-type calcium channel blocker, which limits its potential applications in research areas that do not involve these channels. In addition, this compound has not been extensively studied in humans, so its potential side effects and limitations in clinical applications are not yet fully understood.
Future Directions
There are several future directions for research on N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide. One potential area is the development of this compound derivatives with improved selectivity and potency. Another potential area is the study of this compound in combination with other drugs, which could enhance its therapeutic effects. Finally, further research is needed to fully understand the potential clinical applications of this compound, including its potential as a treatment for pain and epilepsy.
Synthesis Methods
The synthesis of N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide involves the reaction of 2-methoxy-5-methylpyridine-3-carboxylic acid with cyclopentanecarboxylic acid chloride in the presence of a base. This is followed by a reaction with ammonia to form the final product. The synthesis method has been optimized for high yield and purity, making this compound readily available for research purposes.
Scientific Research Applications
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a range of effects on cellular and physiological processes, including the regulation of calcium ion channels, neurotransmitter release, and synaptic plasticity. This compound has been used in a variety of research areas, including neuroscience, pain research, and drug discovery.
Properties
IUPAC Name |
N-(2-methoxy-5-methylpyridin-3-yl)cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-9-7-11(13(17-2)14-8-9)15-12(16)10-5-3-4-6-10/h7-8,10H,3-6H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVSRIZLQBYUUDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)OC)NC(=O)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.